![molecular formula C12H12F3N3O B6624037 5-methyl-N-[[2-methyl-4-(trifluoromethyl)phenyl]methyl]-1,3,4-oxadiazol-2-amine](/img/structure/B6624037.png)
5-methyl-N-[[2-methyl-4-(trifluoromethyl)phenyl]methyl]-1,3,4-oxadiazol-2-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-methyl-N-[[2-methyl-4-(trifluoromethyl)phenyl]methyl]-1,3,4-oxadiazol-2-amine (referred to as compound A) is a synthetic compound that has gained significant attention in scientific research due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of compound A is not fully understood. However, studies have suggested that it may act by inhibiting certain enzymes or receptors in the body, leading to various physiological effects.
Biochemical and Physiological Effects
Compound A has been shown to have various biochemical and physiological effects in vitro and in vivo. In vitro studies have shown that compound A can inhibit the growth of cancer cells, reduce inflammation, and improve insulin sensitivity. In vivo studies have shown that compound A can reduce tumor growth, improve cognitive function, and reduce blood glucose levels.
Advantages and Limitations for Lab Experiments
One advantage of using compound A in lab experiments is its high purity and stability, which allows for accurate and reproducible results. However, one limitation is its relatively high cost, which may limit its use in certain experiments.
Future Directions
There are several future directions for research on compound A. One direction is to further investigate its potential as a therapeutic agent for various diseases, such as cancer, Alzheimer's disease, and diabetes. Another direction is to explore its potential as a pesticide and herbicide in agriculture. Additionally, research could focus on the synthesis of novel materials using compound A as a building block. Finally, further studies are needed to fully understand the mechanism of action of compound A and its potential side effects.
Synthesis Methods
Compound A is synthesized through a multi-step process that involves the reaction of 2-methyl-4-(trifluoromethyl)benzaldehyde with hydrazine hydrate to form 2-methyl-4-(trifluoromethyl)phenylhydrazine. This intermediate is then reacted with ethyl oxalate and potassium hydroxide to form 5-methyl-1,3,4-oxadiazol-2-amine. Finally, the resulting compound is reacted with benzyl chloride to obtain compound A.
Scientific Research Applications
Compound A has been extensively studied for its potential applications in various fields, including medicinal chemistry, agriculture, and material science. In medicinal chemistry, compound A has been investigated for its potential as a therapeutic agent for various diseases, such as cancer, Alzheimer's disease, and diabetes. In agriculture, compound A has been evaluated for its potential as a pesticide and herbicide. In material science, compound A has been studied for its potential as a building block for the synthesis of novel materials.
properties
IUPAC Name |
5-methyl-N-[[2-methyl-4-(trifluoromethyl)phenyl]methyl]-1,3,4-oxadiazol-2-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12F3N3O/c1-7-5-10(12(13,14)15)4-3-9(7)6-16-11-18-17-8(2)19-11/h3-5H,6H2,1-2H3,(H,16,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MEJLSKACBGXXOK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)C(F)(F)F)CNC2=NN=C(O2)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12F3N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
271.24 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.